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Compound of Interest

Compound Name: AEE788

Cat. No.: B1684443 Get Quote

Researchers and scientists handling AEE788, a potent dual inhibitor of EGFR and VEGFR

tyrosine kinases, must adhere to strict safety and disposal protocols to ensure a safe laboratory

environment and compliance with regulations. This guide provides essential information on the

proper handling and disposal of AEE788 waste.

Immediate Safety and Handling Precautions
Before beginning any procedure involving AEE788, it is crucial to be familiar with the following

safety measures. This information is summarized from the available Safety Data Sheet (SDS).
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Precaution Category Specific Recommendation Source

Personal Protective Equipment

(PPE)

Use full personal protective

equipment, including safety

glasses, gloves, and a lab

coat.

[1]

Ventilation

Use only in areas with

appropriate exhaust ventilation

to avoid inhalation of dust or

aerosols.

[1]

Contact Avoidance

Avoid contact with eyes and

skin. Avoid breathing vapors,

mist, dust, or gas.

[1]

First Aid - Eye Contact

Immediately flush eyes with

large amounts of water after

removing any contact lenses.

Seek medical attention.

[1]

First Aid - Skin Contact

Rinse skin thoroughly with

large amounts of water and

remove contaminated clothing.

Seek medical attention.

[1]

First Aid - Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

cardiopulmonary resuscitation

(CPR). Seek medical attention.

[1]

First Aid - Ingestion

Wash out the mouth with

water. Do NOT induce

vomiting. Seek medical

attention.

[1]

AEE788 Disposal Workflow
The proper disposal of AEE788 waste is critical to prevent environmental contamination and

ensure personnel safety. The following diagram outlines the logical workflow for handling and
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disposing of AEE788 waste.
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Yes
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with Alcohol Transfer to Waste Container Seal Waste Container Store in Designated

Hazardous Waste Area Arrange for Professional Disposal
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AEE788 Waste Disposal Workflow

Step-by-Step Disposal Protocol
The following protocol details the necessary steps for the safe disposal of AEE788 and

contaminated materials. This procedure is based on information from the Safety Data Sheet

and general best practices for laboratory chemical waste management.

1. Preparation and Personal Protective Equipment (PPE):

Before handling any waste, ensure you are wearing appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[1]

Prepare a designated, properly labeled hazardous waste container. The label should clearly

indicate "Hazardous Chemical Waste" and list the contents, including "AEE788".

2. Handling Spills and Contaminated Materials:

In the event of a small spill, prevent further leakage or spillage.[1]

Absorb any liquid AEE788 solution with a finely-powdered, liquid-binding material such as

diatomite, vermiculite, or a universal binder.[1]

For solid AEE788 waste or contaminated materials (e.g., pipette tips, tubes, absorbent

pads), carefully collect them to avoid generating dust.

3. Decontamination:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1684443?utm_src=pdf-body
https://www.benchchem.com/product/b1684443?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684443?utm_src=pdf-body
https://www.benchchem.com/product/b1684443?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=5BGUhTGT_Pzj9D1xk10ErJAx9I__UERIA69LgX79wlHYLUnkI0JF3ML7NrapDq10OF7XkRbPx-snmPnpzUl8I8jbgvjGsenL3CFpJGIMYP2TEahF31PIN9ICw39NtPdZWtVogyKK_onAd
https://www.benchchem.com/product/b1684443?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=5BGUhTGT_Pzj9D1xk10ErJAx9I__UERIA69LgX79wlHYLUnkI0JF3ML7NrapDq10OF7XkRbPx-snmPnpzUl8I8jbgvjGsenL3CFpJGIMYP2TEahF31PIN9ICw39NtPdZWtVogyKK_onAd
https://www.benchchem.com/product/b1684443?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=5BGUhTGT_Pzj9D1xk10ErJAx9I__UERIA69LgX79wlHYLUnkI0JF3ML7NrapDq10OF7XkRbPx-snmPnpzUl8I8jbgvjGsenL3CFpJGIMYP2TEahF31PIN9ICw39NtPdZWtVogyKK_onAd
https://www.benchchem.com/product/b1684443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate surfaces and non-disposable equipment that have come into contact with

AEE788 by scrubbing with alcohol.[1]

Collect any materials used for decontamination (e.g., wipes) as hazardous waste.

4. Waste Collection and Storage:

Place all collected AEE788 waste, including absorbed spills and contaminated disposables,

into the designated hazardous waste container.

Securely seal the container.

Store the sealed container in a designated hazardous waste accumulation area, away from

incompatible materials such as strong acids, alkalis, and oxidizing/reducing agents.[1]

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of AEE788 waste down the drain or in regular trash.[1] It is important to keep

the product away from drains or water courses.[1]

By following these procedures, laboratory professionals can handle and dispose of AEE788
waste safely and responsibly, minimizing risks to themselves and the environment. Always

consult your institution's specific guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of AEE788: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684443#aee788-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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